Cas no 746607-39-6 ({[1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid)

• Product Name: {[1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid
• CAS No: 746607-39-6
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 3107110
• PubChem ID: 3867937
• Update Time: 2025-11-01

{[1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid
• 2-{[1-(4-ethoxyphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetic acid
• 746607-39-6
• G26401
• 2-[1-(4-ethoxyphenyl)benzimidazol-2-yl]sulfanylacetic acid
• AKOS005198698
• Z55903655
• 2-((1-(4-ETHOXYPHENYL)-1H-BENZO[D]IMIDAZOL-2-YL)THIO)ACETIC ACID
• AB00724165-01
• HMS1790G01
• 2-{[1-(4-ethoxyphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}aceticacid
• EN300-09761
• CS-0221675

• Inchi： 1S/C17H16N2O3S/c1-2-22-13-9-7-12(8-10-13)19-15-6-4-3-5-14(15)18-17(19)23-11-16(20)21/h3-10H,2,11H2,1H3,(H,20,21)
• InChI Key： IXTAKYDPUFKVJJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.6Ų

Additional information on {[1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid

Introduction to {[1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic Acid (CAS No. 746607-39-6)

The compound [1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid, identified by its CAS number 746607-39-6, is a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the benzimidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzimidazole ring fused with a thioacetic acid moiety, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

Benzimidazole derivatives have long been recognized for their pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The benzimidazole core is a privileged scaffold in medicinal chemistry, often incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The addition of functional groups like the thioacetic acid moiety can further modulate the biological activity of the molecule, enhancing its binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel benzimidazole-based compounds with improved pharmacokinetic properties and reduced side effects. The compound [1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid represents a significant advancement in this area. Its unique structure combines the favorable characteristics of benzimidazole derivatives with the potential benefits of thioacetic acid-based compounds. This combination has sparked considerable interest among researchers exploring new therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in oncology research. Benzimidazole derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer progression. The thioacetic acid moiety may enhance the solubility and bioavailability of the compound, making it more suitable for clinical use. Furthermore, the presence of an ethoxy group at the 4-position of the phenyl ring could influence the electronic properties of the molecule, affecting its binding interactions with biological targets.

Recent studies have highlighted the importance of benzimidazole derivatives in developing targeted therapies for cancer. For instance, some benzimidazole-based compounds have been investigated as inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. The compound [1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid may exhibit similar mechanisms of action, potentially making it effective against various types of cancer.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and certain types of cancer. Benzimidazole derivatives have been reported to possess anti-inflammatory properties by modulating inflammatory pathways such as NF-κB and MAPK. The thioacetic acid moiety in this compound could further enhance its anti-inflammatory effects by interacting with specific enzymes involved in inflammation.

The synthesis and characterization of [1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid are complex processes that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the benzimidazole core. Once synthesized, the compound undergoes rigorous analytical testing to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for these purposes.

Evaluation of the pharmacological properties of this compound involves both in vitro and in vivo studies. In vitro assays are conducted to assess its activity against various biological targets, including enzymes and receptors relevant to cancer and inflammation. In vivo studies provide insights into its efficacy and safety profiles when administered to animal models. These studies are crucial for determining whether the compound has potential therapeutic value before moving on to clinical trials.

The development of new drugs is a lengthy and expensive process that requires extensive research and collaboration among scientists from various disciplines. The compound [1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid exemplifies how basic research can lead to novel therapeutic agents with significant medical implications. Its unique structure and promising biological activities make it an attractive candidate for further development in drug discovery programs.

In conclusion, [1-(4-ethoxyphenyl)-1H-benzimidazol-2-yl]thio}acetic acid (CAS No. 746607-39-6) is a structurally interesting molecule with potential applications in oncology and anti-inflammatory therapy. Its unique combination of functional groups makes it a valuable asset in medicinal chemistry research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing new treatments for human diseases.